Cas no 1803864-90-5 (Methyl 3-(bromomethyl)-5-(3-bromopropyl)benzoate)

• Product Name: Methyl 3-(bromomethyl)-5-(3-bromopropyl)benzoate
• CAS No: 1803864-90-5
• MF: C₁₂H₁₄Br₂O₂
• MW: 350.046362400055
• CID: 4950779
• Update Time: 2025-06-07

Methyl 3-(bromomethyl)-5-(3-bromopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-5-(3-bromopropyl)benzoate

• Inchi： 1S/C12H14Br2O2/c1-16-12(15)11-6-9(3-2-4-13)5-10(7-11)8-14/h5-7H,2-4,8H2,1H3
• InChI Key： MAHIVFQEEBRLRV-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C(=O)OC)C=C(CBr)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 221
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-(bromomethyl)-5-(3-bromopropyl)benzoate

Methyl 3-(bromomethyl)-5-(3-bromopropyl)benzoate (CAS No. 1803864-90-5)

Methyl 3-(bromomethyl)-5-(3-bromopropyl)benzoate, with the CAS number 1803864-90-5, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of benzoate derivatives, characterized by its unique structural features that include bromomethyl and bromopropyl substituents. These functional groups make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural composition of Methyl 3-(bromomethyl)-5-(3-bromopropyl)benzoate consists of a benzoate core substituted with a bromomethyl group at the third position and a 3-bromopropyl group at the fifth position. This arrangement imparts distinct reactivity patterns, making it a versatile building block for medicinal chemists. The presence of bromine atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl frameworks, respectively.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoate derivatives due to their broad spectrum of biological activities. Methyl 3-(bromomethyl)-5-(3-bromopropyl)benzoate has been investigated for its potential role in modulating various biological pathways. For instance, studies have suggested that this compound may exhibit anti-inflammatory properties by interacting with specific enzyme targets. The bromomethyl group, in particular, serves as a reactive handle for further functionalization, allowing researchers to attach diverse pharmacophores and explore novel drug candidates.

The synthesis of Methyl 3-(bromomethyl)-5-(3-bromopropyl)benzoate involves multi-step organic transformations that highlight the compound's synthetic utility. One common synthetic route involves the bromination of 3-methylbenzoic acid followed by esterification and subsequent propyl bromide substitution. This method leverages classical organic chemistry techniques while demonstrating the compound's adaptability to different synthetic strategies. The efficiency and scalability of these synthetic pathways are crucial for industrial applications, ensuring that researchers can access sufficient quantities of this intermediate for further derivatization.

The chemical reactivity of Methyl 3-(bromomethyl)-5-(3-bromopropyl)benzoate has been extensively studied in academic research. The bromomethyl group is particularly noteworthy for its ability to undergo nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines and alcohols. This property has been exploited in the development of prodrugs and conjugates aimed at improving drug delivery systems. Additionally, the 3-bromopropyl strong> group provides a hydrophobic anchor that can be utilized to enhance membrane permeability or target specific cellular compartments.

In drug discovery pipelines, Methyl 3-(bromomethyl)-5-(3-bromopropyl)benzoate serves as a key intermediate in the synthesis of small-molecule inhibitors targeting disease-related proteins. For example, researchers have utilized this compound to develop inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. The ability to modify both bromine substituents allows for fine-tuning of physicochemical properties such as solubility and metabolic stability, which are critical factors in determining drug efficacy and safety.

The role of benzoate derivatives in medicinal chemistry extends beyond their use as intermediates; they also exhibit direct biological activity. Some benzoate compounds have been reported to possess antimicrobial and antiviral properties, making them attractive candidates for therapeutic intervention. Methyl 3-(bromomethyl)-5-(3-bromopropyl)benzoate is no exception, with preliminary studies suggesting potential applications in combating resistant bacterial strains through disruption of essential metabolic pathways.

The future prospects for Methyl 3-(bromomethyl)-5-(3-bromopropyl)benzoate are promising, given its versatility and synthetic accessibility. As computational methods improve, virtual screening approaches can be employed to identify novel derivatives with enhanced pharmacological profiles. Additionally, advances in green chemistry principles may lead to more sustainable synthetic routes, reducing waste and energy consumption without compromising yield or purity.

In conclusion, Methyl 3-(bromomethyl)-5-(3-bromopropyl)benzoate (CAS No. < stron g >1803864-90-5) stron g > is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural features make it an invaluable tool for synthesizing complex molecules, while its reactivity enables diverse functionalization strategies. As ongoing research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of medicinal chemistry innovation.